Cas no 7151-91-9 (6-methylsulfanylpyridine-3-carboxamide)
7151-91-9 structure
Product Name:6-methylsulfanylpyridine-3-carboxamide
CAS No:7151-91-9
MF:C7H8N2OS
MW:168.216219902039
CID:1748694
PubChem ID:251494
Update Time:2025-04-21
6-methylsulfanylpyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 6-methylsulfanylpyridine-3-carboxamide
- 6-methylsulfanyl-nicotinic acid amide
- AR-1H0052
- 2-methylthio-5-pyridinecarboxamide
- CTK5D4487
- AC1Q5FV4
- 6-Methylmercapto-nicotinsaeure-amid
- AG-K-80573
- 6-(methylsulfanyl)pyridine-3-carboxamide
- AC1L5JYY
- NSC71917
- 6-Methylmercapto-nicotinsaeure-amid;2-methylthio-5-pyridinecarboxamide;6-methylsulfanyl-nicotinic acid amide;
- SCHEMBL18930988
- DTXSID50290939
- NSC-71917
- 7151-91-9
- BDBM50455080
- CHEMBL4207893
-
- Inchi: 1S/C7H8N2OS/c1-11-6-3-2-5(4-9-6)7(8)10/h2-4H,1H3,(H2,8,10)
- InChI Key: ZVDPECSGNIQOCM-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(C(N)=O)=CN=1
Computed Properties
- Exact Mass: 168.03600
- Monoisotopic Mass: 168.03573406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- Density: 1.29
- Boiling Point: 362.8°C at 760 mmHg
- Flash Point: 173.2°C
- Refractive Index: 1.616
- PSA: 81.28000
- LogP: 1.60270
6-methylsulfanylpyridine-3-carboxamide Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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